Cas no 649550-65-2 (1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
• CAS No: 649550-65-2
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 411558
• PubChem ID: 68972659
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
• 1-quinolin-4-ylindole-3-carboxylic acid
• DTXSID50739439
• 649550-65-2
• UNGJBXJODSHQHP-UHFFFAOYSA-N
• 1-(Quinolin-4-yl)-1H-indole-3-carboxylic acid
• SCHEMBL4244849
• 3-carboxy-1-(quinol-4-yl)-1H-indole

• Inchi： 1S/C18H12N2O2/c21-18(22)14-11-20(16-8-4-2-5-12(14)16)17-9-10-19-15-7-3-1-6-13(15)17/h1-11H,(H,21,22)
• InChI Key： UNGJBXJODSHQHP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CN=C3C=CC=CC=23)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 288.08996
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12